Cas no 2172206-65-2 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid
• CAS No: 2172206-65-2
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5834637
• PubChem ID: 165551049
• Update Time: 2025-06-09

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]butanoic acid
• EN300-1486576
• 2172206-65-2

• Inchi： 1S/C24H28N2O5/c1-24(2,22(29)25-13-7-12-21(27)28)15-26-23(30)31-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20H,7,12-15H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： XPPSLSVGTJTZPR-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCCC(=O)O)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid (CAS No. 2172206-65-2)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid (CAS No. 2172206-65-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorene and features a unique combination of functional groups that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid is characterized by the presence of a fluorene moiety, an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) group, and a carboxylic acid functional group. The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making this compound particularly useful in the synthesis of complex peptides and peptidomimetics.

Recent studies have highlighted the potential of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid in the development of drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent inhibitory activity against certain enzymes involved in cancer progression. This makes 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid a promising lead compound for further investigation in oncology.

In addition to its potential as an anticancer agent, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid has also been explored for its use in neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and interact with specific receptors involved in neuroprotection. This property could be leveraged to develop new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid involves several steps, including the protection of the amino group with Fmoc, the formation of the carboxylic acid moiety, and the final deprotection step. The use of advanced synthetic techniques and high-purity reagents ensures that the final product meets the stringent quality standards required for pharmaceutical applications.

In terms of safety and handling, it is important to note that while 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid is not classified as a hazardous material, it should be handled with care to avoid contamination and ensure laboratory safety. Proper personal protective equipment (PPE) should be worn during handling, and all waste materials should be disposed of according to local regulations.

The future prospects for 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid are promising. Ongoing research is focused on optimizing its pharmacological properties and evaluating its efficacy in preclinical models. Additionally, efforts are being made to develop scalable synthesis methods that can support large-scale production for clinical trials and eventual commercialization.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid (CAS No. 2172206-65-2) represents a significant advancement in the field of medicinal chemistry. Its unique structure and potential therapeutic applications make it an exciting area of research with the potential to impact various areas of medicine. As further studies continue to unravel its full potential, this compound is poised to play a crucial role in the development of next-generation therapeutic agents.